Cas no 2639401-49-1 (3-(3-bromo-1,2-oxazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: 3-(3-bromo-1,2-oxazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 2639401-49-1
• MF: C₁₁H₁₅BrN₂O₅
• MW: 335.151202440262
• MDL: MFCD33549154
• CID: 5663394
• PubChem ID: 155970359
• Update Time: 2025-05-25

3-(3-bromo-1,2-oxazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27735527
• 3-(3-bromo-1,2-oxazol-5-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 2639401-49-1
• 5-Isoxazolepropanoic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 3-(3-bromo-1,2-oxazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid

• MDL： MFCD33549154
• Inchi： 1S/C11H15BrN2O5/c1-11(2,3)18-10(17)13-7(9(15)16)4-6-5-8(12)14-19-6/h5,7H,4H2,1-3H3,(H,13,17)(H,15,16)
• InChI Key： CYSTWSJABAYJJD-UHFFFAOYSA-N
• SMILES： C(C1ON=C(Br)C=1)C(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 334.01643g/mol
• Monoisotopic Mass: 334.01643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.517±0.06 g/cm3(Predicted)
• Boiling Point: 497.4±45.0 °C(Predicted)
• pka: 3.48±0.10(Predicted)

Additional information on 3-(3-bromo-1,2-oxazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid

3-(3-Bromo-1,2-Oxazol-5-yl)-2-{(tert-Butoxy)carbonylamino}Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2639401-49-1, known as 3-(3-bromo-1,2-oxazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines elements of heterocyclic chemistry, amino acids, and protecting groups, making it a versatile building block for further chemical modifications.

The 1,2-oxazole ring system is a key structural component of this compound. Oxazoles are five-membered heterocycles containing one oxygen and one nitrogen atom. In this case, the oxazole ring is substituted at the 3-position with a bromine atom and at the 5-position with a propanoic acid derivative. The presence of bromine introduces both electronic and steric effects, which can influence the reactivity and biological activity of the molecule. Recent studies have highlighted the importance of halogenated oxazoles in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive agents.

The tert-butoxy carbonyl (Boc) group attached to the amino acid moiety serves as a protecting group during synthesis. This group is widely used in peptide chemistry to prevent unwanted side reactions during the assembly of complex molecules. The Boc group can be easily removed under acidic conditions, making it an ideal choice for stepwise synthesis strategies. The combination of the Boc group with the oxazole ring creates a molecule that is both stable during synthesis and amenable to further functionalization.

Recent advancements in synthetic methodology have enabled more efficient routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the oxazole ring system. This approach not only improves reaction yields but also reduces reaction times, making it more practical for large-scale production. Additionally, computational chemistry techniques have been employed to predict the optimal conditions for forming the oxazole ring and attaching substituents.

The biological activity of 3-(3-bromo-1,2-oxazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid has been a focal point of recent investigations. Studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in drug discovery efforts. Furthermore, its structure provides opportunities for further optimization through substitutions at various positions on the oxazole ring or modifications to the amino acid side chain.

In terms of applications, this compound serves as a valuable intermediate in the synthesis of more complex molecules. Its versatility allows chemists to explore a wide range of substitution patterns and functional groups. For example, replacing the bromine atom with other halogens or electron-withdrawing groups could enhance its bioactivity or improve its pharmacokinetic properties.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is crucial. Researchers have begun investigating its biodegradability under various conditions, including aerobic and anaerobic environments. These studies are essential for ensuring that its use in industrial processes does not pose risks to ecosystems.

In conclusion, 3-(3-bromo-1,2-oxazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 2639401-49-1) represents a promising molecule with diverse applications in organic synthesis and pharmacology. Its unique structure, combined with recent advances in synthetic methods and biological evaluations, positions it as a valuable tool for researchers in these fields.